ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate
Description
Ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate is a chemical compound with the molecular formula C10H8BrFO3 . It is a complex organic compound that contains bromine, fluorine, and ethyl groups attached to a phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a phenyl ring substituted with bromo and fluoro groups at the 3rd and 2nd positions, respectively . An ethyl group and a difluoroacetate group are also attached to the phenyl ring .Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate include a predicted boiling point of 330.3±32.0 °C and a predicted density of 1.546±0.06 g/cm3 .Safety and Hazards
The safety data sheet for a similar compound, 2-Bromo-1-(3-fluorophenyl)ethan-1-one, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation . It’s important to handle such compounds with care, using appropriate personal protective equipment and following safe laboratory practices .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate involves the reaction of ethyl 2,2-difluoroacetate with 3-bromo-2-fluorobenzaldehyde in the presence of a base to form the corresponding enolate intermediate, which is then treated with ethyl bromoacetate to yield the final product.", "Starting Materials": [ "Ethyl 2,2-difluoroacetate", "3-Bromo-2-fluorobenzaldehyde", "Base (e.g. sodium hydride, potassium tert-butoxide)", "Ethyl bromoacetate", "Solvent (e.g. tetrahydrofuran, dimethylformamide)" ], "Reaction": [ "Step 1: Ethyl 2,2-difluoroacetate is reacted with 3-bromo-2-fluorobenzaldehyde in the presence of a base (e.g. sodium hydride, potassium tert-butoxide) and a solvent (e.g. tetrahydrofuran, dimethylformamide) to form the corresponding enolate intermediate.", "Step 2: The enolate intermediate is then treated with ethyl bromoacetate to yield the final product, ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate.", "Step 3: The product is purified by standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1697770-93-6 |
Product Name |
ethyl 2-(3-bromo-2-fluorophenyl)-2,2-difluoroacetate |
Molecular Formula |
C10H8BrF3O2 |
Molecular Weight |
297.1 |
Purity |
95 |
Origin of Product |
United States |
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